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Compound of Interest

Compound Name: L-Glutamine-15N2,d5

Cat. No.: B12422415 Get Quote

Essential Safety and Handling of L-Glutamine-
15N2,d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Glutamine-15N2,d5. Adherence to these

procedures is vital for ensuring personal safety and minimizing environmental impact.

L-Glutamine-15N2,d5 is a stable isotope-labeled form of the non-essential amino acid L-

Glutamine. While the unlabeled compound is generally considered non-hazardous, specific

safety data for the labeled compound indicates potential hazards that require appropriate

handling and disposal measures.

Hazard Identification and Personal Protective
Equipment
The primary hazards associated with L-Glutamine-15N2,d5 are related to its chemical

properties as a fine powder and its potential toxicity. The following table summarizes the hazard

classification based on available Safety Data Sheets (SDS).
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Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1: Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity
Category 1: Very toxic to aquatic life with long

lasting effects.[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling L-Glutamine-15N2,d5.

PPE Category Item Specification Rationale

Hand Protection Nitrile gloves Powder-free.[2]
Prevents skin contact

and contamination.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1-rated.
Protects eyes from

dust particles.

Respiratory Protection
N95 or higher rated

dust mask/respirator
NIOSH-approved.

Prevents inhalation of

the fine powder.[3]

Body Protection Laboratory coat Standard.

Protects clothing and

skin from

contamination.

Operational Plan: Step-by-Step Handling Protocol
Following a structured workflow is essential for the safe handling of L-Glutamine-15N2,d5 from

receipt to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a fume hood or a designated workspace with

localized exhaust ventilation to minimize inhalation risk.

Ensure that a safety shower and eyewash station are readily accessible.
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Prepare all necessary equipment (spatulas, weigh boats, containers) before handling the

compound.

2. Weighing and Aliquoting:

Don all required PPE as listed in the table above.

Handle the solid powder with care to avoid generating dust. Use a spatula to transfer the

desired amount to a weigh boat.

If preparing a solution, add the solvent to the pre-weighed powder slowly to avoid splashing.

3. Experimental Use:

Keep containers of L-Glutamine-15N2,d5 tightly closed when not in use to prevent

contamination and accidental spills.

Clearly label all solutions and samples containing the compound.

4. Decontamination:

After handling, wipe down the work surface with a damp cloth or appropriate cleaning agent.

Remove gloves and lab coat before leaving the work area.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal is critical due to the aquatic toxicity of L-Glutamine-15N2,d5.

Solid Waste:

Collect all solid waste contaminated with L-Glutamine-15N2,d5 (e.g., used weigh boats,

contaminated paper towels, gloves) in a clearly labeled, sealed container.

Dispose of the container as chemical waste according to your institution's and local

regulations. Do not mix with general laboratory waste.
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Liquid Waste:

Collect all liquid waste containing L-Glutamine-15N2,d5 in a labeled, sealed, and

appropriate waste container.

Due to its high aquatic toxicity, do not dispose of solutions down the drain.

Arrange for chemical waste pickup and disposal through your institution's environmental

health and safety (EHS) office.

Unused Compound:

Unused or expired L-Glutamine-15N2,d5 should be disposed of as chemical waste in its

original container, following institutional guidelines.

Since L-Glutamine-15N2,d5 contains stable, non-radioactive isotopes (15N and Deuterium),

no special precautions for radioactivity are necessary for its handling or disposal.[4] The

disposal procedures are dictated by its chemical hazards.

Workflow for Handling L-Glutamine-15N2,d5
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Caption: Workflow for the safe handling and disposal of L-Glutamine-15N2,d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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